Cas no 1823419-44-8 (3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide)

• Product Name: 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide
• CAS No: 1823419-44-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD30084159
• CID: 5241525
• PubChem ID: 122235525
• Update Time: 2026-03-08

3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide

• MDL： MFCD30084159
• Inchi： 1S/C9H18N2O2/c1-9(2,3)7-6(4-5-13-7)8(12)11-10/h6-7H,4-5,10H2,1-3H3,(H,11,12)
• InChI Key： QEATYYANKMYQAP-UHFFFAOYSA-N
• SMILES： O1CCC(C(NN)=O)C1C(C)(C)C

Additional information on 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide

3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide (CAS No. 1823419-44-8): A Comprehensive Overview

3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide, identified by its CAS number 1823419-44-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazide derivative features a tetrahydropyranone core appended with a 3-furancarboxylic acid moiety, further functionalized with an isopropyl group at the 2-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The compound's structure is characterized by a rigid furan ring system, which contributes to its potential as a scaffold for drug design. The presence of both carboxylic acid and hydrazide functionalities allows for diverse chemical transformations, making it a versatile building block in medicinal chemistry. Recent advancements in synthetic methodologies have highlighted the utility of such derivatives in the development of novel therapeutic agents.

In recent years, there has been growing interest in tetrahydropyranone derivatives due to their biological activity and structural diversity. Studies have demonstrated that these compounds exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor effects. The hydrazide group, in particular, has been recognized for its ability to participate in condensation reactions with carbonyl compounds, leading to the formation of Schiff bases and other heterocyclic systems.

The synthesis of 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide involves multi-step organic transformations that highlight the compound's synthetic accessibility. Initial steps typically include the reduction of an appropriate ketone precursor to form the tetrahydropyranone ring system. Subsequent functionalization with the furancarboxylic acid moiety and introduction of the isopropyl group at the 2-position are achieved through carefully orchestrated reactions such as esterification followed by hydrazide formation.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play crucial roles in various biological processes, and their inhibition is a key strategy in the treatment of diseases such as cancer and inflammation. The tetrahydropyranone scaffold provides a rigid framework that can be modified to target specific protease active sites. Additionally, the hydrazide functionality offers opportunities for covalent binding interactions with protease residues, enhancing binding affinity and selectivity.

Recent research has also explored the use of 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide as a precursor for designing kinase inhibitors. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is implicated in various diseases. By leveraging the structural flexibility of the tetrahydropyranone ring and the reactivity of the hydrazide group, researchers have developed novel kinase inhibitors with promising preclinical activity.

The compound's potential extends beyond enzyme inhibition; it has also been investigated as a building block for small-molecule drugs targeting nucleic acids. The furan ring system can interact with DNA and RNA through hydrogen bonding or π-stacking interactions, making it an attractive component for drug design. Furthermore, modifications to the hydrazide group can introduce photoactivatable or chemically responsive elements that enhance drug delivery systems.

In conclusion, 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)tetrahydro-, hydrazide (CAS No. 1823419-44-8) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules targeting various disease pathways. As research continues to uncover new synthetic strategies and biological functions associated with tetrahydropyranone derivatives, this compound is poised to play an increasingly important role in drug discovery and development.